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Compound of Interest

Compound Name: Titanium(1V) bromide

Cat. No.: B1581479

An In-depth Technical Guide to the Crystal Structure of Anhydrous Titanium(lV) Bromide

Introduction

Titanium(IV) bromide, with the chemical formula TiBrs, is a fascinating inorganic compound that serves as a cornerstone
in various chemical syntheses and material science applications. As the most volatile transition metal bromide, its
properties are intermediate between those of titanium(lV) chloride (TiCls) and titanium(lV) iodide (Til4)[1][2][3]. TiBra is an
orange to brown crystalline solid at room temperature, notable for its strong Lewis acidity and high solubility in nonpolar
organic solvents, which facilitates its use as a catalyst and precursor[1][2][3]. The molecule is diamagnetic, a consequence
of the d° electron configuration of the central titanium atom[1][2][3]. This document provides a comprehensive overview of
the crystal and molecular structure of anhydrous TiBra, its synthesis, and the experimental methods used for its
characterization, tailored for researchers and professionals in chemistry and materials science.

Physicochemical Properties

Anhydrous Titanium(IV) bromide is a hygroscopic solid that reacts vigorously with water. Its key physical and chemical
properties are summarized in the table below.
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Property Value Reference(s)
Appearance Orange to brown crystalline solid [11[4][5]
Molecular Formula TiBra (21131141

Molar Mass 367.48 g/mol [2][31[6]
Melting Point 38-40°C [11[2]1[31[41(7]
Boiling Point 230-234°C [11[21[31[41(7]
Density 3.25 g/cm? [1][2][3]

Crystal Structure

Cubic (predominantly reported),
Monoclinic

(12131l

Coordination Geometry

Tetrahedral

(12103141

Solubility

Soluble in chlorocarbons, benzene;

Decomposes in water

(213171

Hazards

Corrosive, highly hygroscopic, releases

HBr upon hydrolysis

(1021l

Crystal and Molecular Structure

The structure of solid TiBra consists of discrete, tetrahedral TiBra molecules. While there is some variation in the literature,

the most commonly reported crystal structure is cubic. A monoclinic phase has also been identified.

Crystallographic Data

The crystallographic parameters for the two known polymorphs of Titanium(IV) bromide are detailed below. The cubic
form is the most frequently cited structure.

Parameter Cubic Polymorph Monoclinic Polymorph
Crystal System Cubic Monoclinic
Space Group Pa3 P2i/c

Lattice Constant (a)

11.300 + 0.007 A

Data not available in search

Lattice Constant (b)

Data not available in search

Lattice Constant (c)

Data not available in search

Lattice Angles (a,B,y) 90°, 90°, 90° Data not available in search
Formula Units (2) 8 Data not available in search
Calculated Density 3.383 g/cm? Data not available in search

Reference(s)

[1[21031e]

8l
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Molecular Geometry

In both solid and gas phases, the TiBra molecule adopts a regular tetrahedral geometry (Td symmetry), consistent with
VSEPR theory for a d° metal center[1][4][10]. The central titanium atom is bonded to four bromine atoms. There is a slight
discrepancy in reported bond lengths, which may be attributed to the different crystalline forms or analytical techniques

used.
Parameter Value Reference(s)
Ti-Br Bond Length 2.34-243A [11(8]
Br-Ti-Br Bond Angle ~109.5° (Implied by tetrahedral geometry)

graph "TiBr4 Molecule" {

layout="neato";

node [shape=circle, style=filled, fontname="Arial", fontcolor="#202124"];
edge [fontname="Arial"];

// Node definitions

Ti [label="Ti", fillcolor="#4285F4", fontcolor="#FFFFFF", fontsize=16, pos="0,0!"];

Brl [label="Br", fillcolor="#EA4335", fontcolor="#FFFFFF", fontsize=14, pos="-1.5,1.5!"];
Br2 [label="Br", fillcolor="#EA4335", fontcolor="#FFFFFF", fontsize=14, pos="1.5,1.5!"];
Br3 [label="Br", fillcolor="#EA4335", fontcolor="#FFFFFF", fontsize=14, pos="-0.8,-1.8!"];
Br4 [label="Br", fillcolor="#EA4335", fontcolor="#FFFFFF", fontsize=14, pos="0.8,-1.8!"];

// Edge definitions

Ti -- Brl;
Ti -- Br2;
Ti -- Br3;
Ti -- Br4;
}

Caption: Tetrahedral geometry of the TiBra molecule.

Experimental Protocols
Synthesis of Anhydrous Titanium(lV) Bromide

The preparation of anhydrous TiBra requires stringent moisture-free conditions due to its high reactivity with water. Several
methods have been established.

Method 1: Direct Combination of Elements This method involves the direct reaction of high-purity titanium metal with
elemental bromine.
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o Apparatus Setup: A reaction vessel, typically a sealed glass tube, is charged with pure titanium metal chips or powder.

« Reaction: Freshly distilled bromine is carefully introduced into the vessel. The reaction can be initiated by gentle
heating.[11]

« Purification: The crude TiBra product is purified by sublimation under reduced pressure or by rectification in a distillation
column to yield the final orange crystalline solid.[11]

Method 2: Halide Exchange with HBr This is a lower-temperature method involving the conversion of TiCla to TiBra.[12]

« Inert Atmosphere: All procedures are conducted in a dry box under an inert atmosphere (e.g., dry nitrogen) to exclude
moisture.[12]

« Solution Preparation: A solution of redistilled titanium(lV) chloride (TiCls) in anhydrous benzene is prepared in a two-
necked flask and cooled to 0 °C using an ice-salt bath.[12]

o Gassing: Dry hydrogen bromide (HBr) gas, passed through a drying agent like phosphorus pentoxide, is bubbled
through the cooled TiCla solution. The solution color changes from colorless to yellow and finally to red.[12]

» [solation: After the reaction is complete, the benzene solvent is removed by distillation. The remaining product, TiBrs, is
then collected by distillation, typically in the boiling range of 229-232 °C.[12]

Synthesis Crystallographic Analysis

TiCla in Benzene Reaction at 0°C Distillation to remove Anhydrous TiBra Cl izati Sample i X-ray Diffraction Data Processing &
+ Dry HBr Gas (Halide Exchange) Benzene & Purify TiBra Crystals (Capillary i Data Collection Structure Solution

Crystal Structure
Determination

Click to download full resolution via product page

Caption: Workflow for TiBra synthesis and structural analysis.

X-ray Crystal Structure Determination

The definitive method for elucidating the crystal structure of a compound like TiBra is single-crystal or powder X-ray
diffraction (XRD).

« Sample Preparation: Due to its hygroscopic nature, a single crystal of TiBra is selected and mounted in a sealed, thin-
walled glass capillary under an inert atmosphere to protect it from air and moisture during the analysis.[9]

« Data Collection: The mounted crystal is placed on a goniometer within an X-ray diffractometer.[13] A monochromatic X-
ray beam is directed at the crystal, which is rotated through various angles. The diffracted X-rays are detected, and their
intensities and positions are recorded.[13]
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« Structure Solution and Refinement: The collected diffraction data (a pattern of reflections) is processed to determine the
unit cell dimensions and space group. The positions of the titanium and bromine atoms within the unit cell are
determined using computational methods (e.g., Patterson or direct methods). This initial structural model is then refined
against the experimental data to achieve the best possible fit, yielding precise bond lengths, angles, and other structural
parameters.

Safety and Handling
Titanium(IV) bromide is a corrosive and hazardous chemical that requires careful handling.

« Moisture Sensitivity: It is extremely hygroscopic and hydrolyzes rapidly in moist air, releasing corrosive hydrogen
bromide gas.[1][3][12] All handling should be performed under a dry, inert atmosphere (e.g., in a glovebox).

o Corrosivity: TiBra is corrosive to skin, eyes, and mucous membranes. Appropriate personal protective equipment (PPE),
including gloves, safety goggles, and a lab coat, must be worn.

» Storage: The compound should be stored in a tightly sealed container in a cool, dry, well-ventilated area away from
water and moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or
therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or
implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and advanced

chemicals, empowering scientists and researchers to drive progress in Ontario, CA 91761, United States

science and industry. Phone: (601) 213-4426

Email: info@benchchem.com
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